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Compound of Interest

Compound Name: MKI-1

Cat. No.: B15604844

Essential Safety and Handling Guide for MKI-1

This document provides crucial safety and logistical information for the handling and disposal
of MKI-1, a potent MASTL kinase inhibitor.[1][2][3] Adherence to these guidelines is mandatory
for the safety of all personnel and to minimize environmental impact. As a potent, biologically
active small molecule, MKI-1 should be treated as potentially hazardous.[2][4] The primary
routes of exposure are inhalation, ingestion, and skin contact.[2] A comprehensive risk
assessment should be performed before initiating any new procedures involving MKI-1.[2]

Chemical and Physical Properties

MKI-1, also known as MASTL Kinase Inhibitor-1, is a small-molecule inhibitor of microtubule-
associated serine/threonine kinase-like (MASTL).[1][3] It has a molecular weight of 302.33
g/mol and a chemical formula of C1sH1aN4O.[1]
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Property Value Source
Synonyms MASTL Kinase Inhibitor-1 [1]
CAS Number 1190277-80-5 [1]
Molecular Formula C1sH14N4O [1]
Molecular Weight 302.33 g/mol [1]
Solubiliy DMSO: 60 mg/mL (198.45 ]

mM)

Ethanol: 4 mg/mL

[1]

Water: Insoluble

[1]

Storage

Powder: 3 years at -20°C

[1]

In solvent: 1 year at -80°C

[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling MKI-1.[4] The required PPE

varies depending on the laboratory activity.
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Activity

Required PPE

Specifications

Weighing and Aligquoting
(Solid)

Double Gloves, Lab Coat,
Safety Glasses with Side
Shields, N95 Respirator

To be conducted in a certified
chemical fume hood or

ventilated balance enclosure.

[2]14]

Solution Preparation and

Handling

Double Gloves, Lab Coat,
Safety Glasses with Side
Shields

To be conducted in a certified

chemical fume hood.[2]

Cell Culture Dosing

Single Gloves, Lab Coat,

Safety Glasses

To be conducted in a biological

safety cabinet.[2]

Waste Disposal

Double Gloves, Lab Coat,

Safety Goggles, Face Shield

Use appropriate waste
containers and follow

designated disposal routes.[2]

Operational and Disposal Plans

A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.[5]

Handling and Experimental Use

» Designated Area: All work with MKI-1 should be conducted in a designated and clearly

marked area within the laboratory.[4]

e Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[4][5]

» Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.[4]

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[4]

Step-by-Step Handling Procedures
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1. Weighing and Aliquoting Solid MKI-1:[2]

o Preparation: Designate a specific area within a certified chemical fume hood for handling
solid MKI-1. Gather all necessary equipment, including a calibrated analytical balance,
weighing paper, spatulas, and pre-labeled microcentrifuge tubes.

e Weighing: Tare the balance with the weighing paper. Carefully transfer the desired amount of
MKI-1 to the weighing paper using a clean spatula.

« Aliquoting: Transfer the weighed solid into the pre-labeled microcentrifuge tube.

» Cleaning: Decontaminate the spatula and weighing area. Dispose of contaminated materials
as hazardous waste.

2. Solution Preparation:[5]

e Environment: All procedures involving the handling of solid MKI-1 must be conducted in a
chemical fume hood.

e Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid
MKI-1.

» Dissolution: Cap the vial securely and vortex or sonicate as needed to ensure complete
dissolution.

Disposal Plan

All waste contaminated with MKI-1 must be disposed of as hazardous chemical waste.[2][5]

e Solid Waste: Contaminated gloves, weighing paper, pipette tips, and other disposables
should be collected in a designated, sealed, and clearly labeled hazardous waste bag within
the fume hood.[2][5]

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not pour down the
drain.[2][5]

o Sharps: Needles and syringes used for handling MKI-1 solutions should be disposed of in a
designated sharps container for hazardous chemical waste.[2]

Emergency Procedures

In case of exposure, follow these first-aid measures immediately.[2]
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Exposure Route First-Aid Measures

Immediately remove contaminated clothing and
Skin Contact wash the affected area with soap and water for
at least 15 minutes. Seek medical attention.[2]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) ) )
and lower eyelids. Seek immediate medical

attention.[2]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[2]

Do not induce vomiting. Rinse mouth with water

Ingestion _ . _ .
and seek immediate medical attention.[2]

MKI-1 Mechanism of Action and Experimental
Workflow

MKI-1 is an inhibitor of MASTL kinase, which plays a role in mitotic progression.[3] It has been
shown to exert antitumor and radiosensitizer activities through PP2A-mediated c-Myc inhibition
in breast cancer models.[1][3]
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MKI-1 Inhibition of MASTL Pathway
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Caption: MKI-1 signaling pathway, illustrating its inhibitory effect on MASTL.
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In Vitro Experimental Workflow for MKI-1
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( (in DMSO) ) (Culture Breast Cancer Cells)

Treat Cells with MKI-1
(Varying Concentrations)

Incubate for a

Defined Period

Analyze Cellular Effects:
- Viability Assays

- Kinase Activity Assays

- Western Blot for c-Myc

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating MKI-1 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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